Cas no 59177-47-8 (4-bromo-1-methyl-5-nitro-1H-Imidazole)

• Product Name: 4-bromo-1-methyl-5-nitro-1H-Imidazole
• CAS No: 59177-47-8
• MF: C₄H₄BrN₃O₂
• MW: 205.997459411621
• CID: 949794
• PubChem ID: 42964
• Update Time: 2025-04-19

4-bromo-1-methyl-5-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-5-nitro-1H-Imidazole
• 4-bromo-1-methyl-5-nitroimidazole
• Imidazole, 4-bromo-1-methyl-5-nitro-
• 1H-Imidazole, 4-bromo-1-methyl-5-nitro-
• NSC 329117
• NSC329117
• DTXSID70207903
• 4-Bromo-1-methyl-5-nitro-1H-imidazole #
• DB-367369
• 59177-47-8
• BGLUVFAUVMTRAM-UHFFFAOYSA-N
• NSC-329117

• Inchi： 1S/C4H4BrN3O2/c1-7-2-6-3(5)4(7)8(9)10/h2H,1H3
• InChI Key： BGLUVFAUVMTRAM-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N(C)C=N1

Computed Properties

• Exact Mass: 204.94872
• Monoisotopic Mass: 204.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96